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Compound Name: Ethoprophos

Cat. No.: B1671620

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoprophos is a non-systemic organophosphate insecticide and nematicide effective against
a broad spectrum of soil-dwelling pests. The efficacy and environmental fate of Ethoprophos
are intrinsically linked to its physicochemical properties. A thorough understanding of these
characteristics is paramount for the development of novel formulations that can enhance its
biological activity, improve user safety, and minimize environmental impact. This technical
guide provides an in-depth overview of the core physicochemical properties of Ethoprophos
and their implications for the design of advanced agricultural formulations.

Core Physicochemical Properties of Ethoprophos

The development of effective and stable formulations of Ethoprophos is fundamentally guided
by its inherent physical and chemical characteristics. These properties influence its solubility in
various solvents, its stability under different environmental conditions, and its interaction with
formulation excipients.

Data Presentation

A summary of the key physicochemical properties of Ethoprophos is presented in the tables
below for easy reference and comparison.

Table 1: General and Physical Properties of Ethoprophos
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Property Value References
O-Ethyl S,S-dipropyl

Chemical Name Y _ p by [1]
phosphorodithioate

CAS Number 13194-48-4 [2][3]

Molecular Formula CsH1002PS:2 [31[4]

Molecular Weight 242.3 g/mol [4115]

Physical State Pale yellow liquid [5][6]

Melting Point <-70°C [1114]

Boiling Point 86-91 °C at 0.2 mmHg [2][5]

Density 1.069 - 1.094 g/mL at 20°C [4][5]

Vapor Pressure 0.00035 - 0.05 Pa at 20-25 °C [5]

Table 2: Solubility and Partitioning Behavior of Ethoprophos
Property Value References

Water Solubility

750 mg/L at 20-25 °C

[5]

Solubility in Organic Solvents

Readily soluble in acetone,
ethanol, xylene, 1,2-
dichloroethane, diethyl ether,
ethyl acetate, petroleum spirit,
cyclohexane (>300 g/kg at 20
°C)

[5]

Octanol-Water Partition

Coefficient (Log Kow)

2.99

[7]

pKa

Not applicable (non-ionizable)

[6]

Experimental Protocols for Determining
Physicochemical Properties
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Accurate determination of the physicochemical properties of Ethoprophos is crucial for
formulation development. Standardized methodologies, such as those provided by the
Organisation for Economic Co-operation and Development (OECD), ensure data quality and
comparability.

Workflow for Physicochemical Property Determination

Property Determination
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Caption: General workflow for determining the physicochemical properties of Ethoprophos
and its application in formulation design.

Detailed Methodologies

1. Water Solubility (OECD Guideline 105)

 Principle: The column elution method or the flask method is used to determine the saturation
concentration of Ethoprophos in water at a given temperature.

» Experimental Protocol (Flask Method):

o An excess amount of Ethoprophos is added to a known volume of distilled water in a
flask.

o The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach
equilibrium (typically 24-48 hours).

o The solution is centrifuged or filtered to remove undissolved Ethoprophos.

o The concentration of Ethoprophos in the clear aqueous phase is determined by a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

2. Vapor Pressure (OECD Guideline 104)

e Principle: The vapor pressure of Ethoprophos can be determined using methods like the
Knudsen effusion technique, which measures the rate of mass loss of the substance effusing
through a small orifice into a vacuum.

o Experimental Protocol (Knudsen Effusion):

o Asmall, known quantity of Ethoprophos is placed in a Knudsen cell, which has a small
orifice of known area.

o The cell is placed in a vacuum chamber and heated to a constant, precise temperature.
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o The rate of mass loss from the cell due to effusion is measured over time using a
microbalance.

o The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the
temperature, and the molecular weight of Ethoprophos.

3. Octanol-Water Partition Coefficient (Log Kow) (OECD Guideline 107/117)

¢ Principle: The shake-flask method (OECD 107) or HPLC method (OECD 117) is used to
determine the ratio of the concentration of Ethoprophos in n-octanol to its concentration in
water at equilibrium.

o Experimental Protocol (Shake-Flask Method):
o A solution of Ethoprophos in either water or n-octanol is prepared.

o This solution is mixed with the other immiscible solvent (n-octanol or water, respectively) in
a separatory funnel.

o The funnel is shaken vigorously for a set period to allow for partitioning and then left to
stand for the phases to separate.

o The concentration of Ethoprophos in both the agueous and n-octanol phases is
determined analytically.

o The Log Kow is calculated as the logarithm of the ratio of the concentration in n-octanol to
the concentration in water.

Influence of Physicochemical Properties on Novel
Formulation Design

The physicochemical properties of Ethoprophos are critical determinants in the selection and
optimization of formulation types.

Signaling Pathway for Formulation Selection
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Physicochemical Properties
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Enables high loading in solvent Facilitajes preparation of nano-emulsions Requires matrix to reduce volatilization Indicates potential for soil binding and slow release

Novel Formulation Strategies

\4 \4
Emulsifiable Concentrate (EC) Nano-formulation Granular Formulation (GF) Controlled-Release Formulation (CRF)

Click to download full resolution via product page

Caption: Relationship between key physicochemical properties of Ethoprophos and the
selection of suitable novel formulation strategies.

1. Emulsifiable Concentrates (ECs)

Ethoprophos's high solubility in a wide range of organic solvents makes it an ideal candidate
for emulsifiable concentrate (EC) formulations.[5] The key to a stable EC is the selection of an
appropriate solvent system that can dissolve a high concentration of the active ingredient and a
robust emulsifier package that allows the concentrate to form a stable emulsion upon dilution
with water.[8][9] The challenge lies in preventing crystallization of the active ingredient at low
temperatures or upon dilution, which requires careful selection of co-solvents and emulsifiers.

[8]
2. Granular Formulations (GFs)

Given its moderate vapor pressure, formulating Ethoprophos as a granular product can help
to reduce operator exposure and minimize volatilization losses from the soil surface.[2] The
choice of the granular carrier (e.g., clay, silica, or biodegradable polymers) is critical. The
carrier's porosity and surface chemistry will influence the loading of Ethoprophos and its
subsequent release rate into the soil.

3. Controlled-Release Formulations (CRFS)
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The octanol-water partition coefficient (Log Kow) of approximately 3 suggests that
Ethoprophos has a moderate affinity for organic matter in the soil.[7] This property is
advantageous for the development of controlled-release formulations. By incorporating
Ethoprophos into a polymer matrix or through microencapsulation, its release into the soil can
be prolonged.[10] This approach can improve its efficacy against target pests over a longer
period, reduce the frequency of application, and minimize the potential for leaching into
groundwater. The design of such formulations requires a deep understanding of the
interactions between Ethoprophos and the carrier material, which is influenced by its
physicochemical properties.

4. Nano-formulations

The development of nano-formulations, such as nano-emulsions or nanocapsules, offers a
promising avenue for enhancing the performance of Ethoprophos.[11] Its solubility in organic
solvents facilitates the preparation of oil-in-water nano-emulsions, which can improve its
stability, bioavailability, and targeted delivery.[12] Encapsulation of Ethoprophos in
nanoparticles can further provide protection against premature degradation and offer a more
controlled release profile.[13]

Conclusion

The physicochemical properties of Ethoprophos are the cornerstone for the rational design of
novel and improved formulations. A comprehensive understanding of its solubility, vapor
pressure, and partitioning behavior allows for the selection of appropriate formulation types,
from conventional emulsifiable concentrates and granules to advanced controlled-release and
nano-formulations. By leveraging this knowledge, researchers and formulation scientists can
develop next-generation Ethoprophos products with enhanced efficacy, improved safety
profiles, and a reduced environmental footprint. Future research should focus on exploring
novel carrier systems and delivery technologies that are specifically tailored to the unique
physicochemical profile of Ethoprophos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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